Cas no 2229439-14-7 (4-(4-methyloxan-4-yl)-1H-imidazole)

• Product Name: 4-(4-methyloxan-4-yl)-1H-imidazole
• CAS No: 2229439-14-7
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5996285
• PubChem ID: 165681191
• Update Time: 2025-05-20

4-(4-methyloxan-4-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(4-methyloxan-4-yl)-1H-imidazole
• 2229439-14-7
• EN300-1777136

• Inchi： 1S/C9H14N2O/c1-9(2-4-12-5-3-9)8-6-10-7-11-8/h6-7H,2-5H2,1H3,(H,10,11)
• InChI Key： ZLTLVOKRSJLRKG-UHFFFAOYSA-N
• SMILES： O1CCC(C)(C2=CN=CN2)CC1

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 37.9Ų

Additional information on 4-(4-methyloxan-4-yl)-1H-imidazole

4-(4-Methyloxan-4-yl)-1H-imidazole: A Comprehensive Overview

4-(4-Methyloxan-4-yl)-1H-imidazole (CAS No. 2229439-14-7) is an organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound belongs to the class of imidazoles, which are five-membered heterocycles containing two nitrogen atoms. The presence of a 4-methyloxan-4-yl group attached to the imidazole ring introduces additional complexity and functionality, making it a subject of interest for researchers exploring novel chemical entities for therapeutic purposes.

The molecular structure of 4-(4-Methyloxan-4-yl)-1H-imidazole is characterized by a fused bicyclic system, where the imidazole ring is connected to a tetrahydrofuran-like moiety. This arrangement not only enhances the compound's stability but also provides a platform for further functionalization. Recent studies have highlighted its potential as a scaffold for drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The ability of this compound to interact with biological targets through hydrogen bonding and π-π interactions makes it a promising candidate for various pharmacological applications.

One of the most notable advancements in the study of 4-(4-Methyloxan-4-yl)-1H-imidazole involves its role in the development of novel anticancer agents. Researchers have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as a lead compound for anti-tumor therapies. Furthermore, its ability to modulate key signaling pathways, such as the MAPK/ERK pathway, has been extensively investigated, providing insights into its mechanism of action.

In addition to its therapeutic applications, 4-(4-Methyloxan-4-yl)-1H-imidazole has also been explored for its utility in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as field-effect transistors and light-emitting diodes. Recent breakthroughs in synthetic methodologies have enabled the scalable production of this compound, paving the way for its integration into advanced materials.

The synthesis of 4-(4-Methyloxan-4-yl)-1H-imidazole typically involves a multi-step process that combines nucleophilic aromatic substitution with cyclization reactions. The optimization of these steps has been a focal point of recent research, with chemists striving to improve yield and purity while minimizing environmental impact. Green chemistry approaches, such as the use of microwave-assisted synthesis and solvent-free conditions, have shown promise in achieving these goals.

From an analytical standpoint, the characterization of 4-(4-Methyloxan-4-yl)-1H-imidazole has benefited from advancements in spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and dynamic behavior. These tools have also facilitated the identification of impurities and degradation products, ensuring the quality and reliability of the compound for downstream applications.

Looking ahead, the continued exploration of 4-(4-Methyloxan-4-yl)-1H-imidazole is expected to yield further discoveries in both medicinal chemistry and materials science. Its versatility as a chemical building block positions it as a valuable asset in the development of next-generation therapies and advanced materials. As research progresses, it is anticipated that this compound will play an increasingly important role in addressing unmet needs across diverse scientific disciplines.